4-(2-Hydroxy-2-methylpropoxy) 3,5-dimethyl benzonitrile

• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol
• IUPAC Name: 4-(2-hydroxy-2-methylpropoxy)-3,5-dimethylbenzonitrile
• InChI: InChI=1S/C13H17NO2/c1-9-5-11(7-14)6-10(2)12(9)16-8-13(3,4)15/h5-6,15H,8H2,1-4H3
• InChI Key: GESJFWQSAZHITI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OCC(C)(C)O)C)C#N

Description

4-(2-Hydroxy-2-methylpropoxy) 3,5-dimethyl benzonitrile is a useful research compound. Its molecular formula is C13H17NO2 and its molecular weight is 219.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-hydroxy-3,5-dimethylbenzonitrile (2.00 g, 13.5 mmol) and 1-chloro-2-methyl propan-2-ol (8.85 g, 81.5 mmol) in ethanol (50 mL) was added potassium carbonate (7.5 g, 54 mmol) and water (5 mL). The reaction mixture was stirred at reflux for 24 h and cooled to room temperature. The precipitated solid was filtered off and washed with water. The solid was dissolved in ethyl acetate (100 mL), washed with water (50 mL), brine (50 mL), and dried over anhydrous Na2SO4. Removal of solvent gave 4-(2-hydroxy-2-methylpropoxy)-3,5-dimethyl benzonitrile (2.9 g, 97%) as a white solid.